4-(1H-benzimidazol-2-ylmethoxy)-2-fluoro-5-methoxy-benzaldehyde

• Molecular Formula: C16H13FN2O3
• Molecular Weight: 300.28 g/mol
• IUPAC Name: 4-(1H-benzimidazol-2-ylmethoxy)-2-fluoro-5-methoxybenzaldehyde
• InChI: InChI=1S/C16H13FN2O3/c1-21-14-6-10(8-20)11(17)7-15(14)22-9-16-18-12-4-2-3-5-13(12)19-16/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: GPCJGUOHQGCWDH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C=O)F)OCC2=NC3=CC=CC=C3N2

Description

4-(1H-benzimidazol-2-ylmethoxy)-2-fluoro-5-methoxy-benzaldehyde is a useful research compound. Its molecular formula is C16H13FN2O3 and its molecular weight is 300.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Fluoro-4-hydroxy-5-methoxy-benzaldehyde (39, 0.290 g, 1.7 mmol, prepared as described in Scheme 12 of Example 15) was dissolved in N,N-dimethylformamide (20 mL, 200 mmol). Sodium hydride (60% dispersion in oil, 0.852 g, 2.13 mmol) was added to the solution and after the mixture was stirred for 20 minutes at room temperature, 2-chloromethyl-1H-benzoimidazole (106, 0.28 g, 1.7 mmol) was added to the reaction. The obtained mixture was heated to 80° C. and stirred overnight. After cooling to room temperature, the reaction was poured into water and extracted with ethyl acetate. The organic portion was dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated and purified by silica gel column chromatography eluting with a gradient of ethyl acetate (40 to 100%) in hexane to give the desired compound (142, 0.233 g, 45%).